Cas no 848415-66-7 (7-QUINAZOLINOL, 4-[(3-CHLORO-2-FLUOROPHENYL)AMINO]-6-METHOXY-)

• Product Name: 7-QUINAZOLINOL, 4-[(3-CHLORO-2-FLUOROPHENYL)AMINO]-6-METHOXY-
• CAS No: 848415-66-7
• MF: C₁₅H₁₁ClFN₃O₂
• MW: 319.718145608902
• CID: 3329632
• PubChem ID: 136383504
• Update Time: 2025-04-21

7-QUINAZOLINOL, 4-[(3-CHLORO-2-FLUOROPHENYL)AMINO]-6-METHOXY- Chemical and Physical Properties

Names and Identifiers

• 7-QUINAZOLINOL, 4-[(3-CHLORO-2-FLUOROPHENYL)AMINO]-6-METHOXY-
• DB-194965
• 4-[(3-Chloro-2-fluorophenyl)amino]-6-methoxy-7-quinazolinol
• SCHEMBL2456254
• ADJNYQUNKWZMPQ-UHFFFAOYSA-N
• 4-[3-chloro-2-fluoroanilino]-6-methoxyquinazolin-7-ol
• 848415-66-7
• 4-[(3-chloro-2-fluorophenyl)amino]-6-methoxyquinazolin-7-ol

• Inchi： 1S/C15H11ClFN3O2/c1-22-13-5-8-11(6-12(13)21)18-7-19-15(8)20-10-4-2-3-9(16)14(10)17/h2-7,21H,1H3,(H,18,19,20)
• InChI Key： ADJNYQUNKWZMPQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OC)C(O)=C2)=C(NC2=CC=CC(Cl)=C2F)N=C1

Computed Properties

• Exact Mass: 319.0523825Da
• Monoisotopic Mass: 319.0523825Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.3Ų